Cas no 1803797-40-1 (1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1803797-40-1
• MF: C₁₀H₇Br₂F₃O₂
• MW: 375.964592218399
• CID: 4975165
• Update Time: 2025-06-10

1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H7Br2F3O2/c1-5(16)8(11)6-3-2-4-7(9(6)12)17-10(13,14)15/h2-4,8H,1H3
• InChI Key： BLMUKGNKQXAVTB-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1803797-40-1)

The compound 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one, identified by its CAS number 1803797-40-1, represents a significant advancement in the realm of synthetic chemistry and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple bromine and trifluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable scaffold for further chemical manipulation and biological evaluation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds and functionalized aromatic systems as key components in drug design. The structural motif of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one aligns well with this trend, offering a versatile platform for the synthesis of derivatives with enhanced pharmacological activity. Specifically, the bromine atoms serve as reactive handles for cross-coupling reactions, while the trifluoromethoxy group contributes to metabolic stability and lipophilicity—critical factors in drug efficacy.

One of the most compelling aspects of this compound is its potential role in the development of small-molecule inhibitors targeting various disease pathways. Current research indicates that molecules incorporating similar structural features exhibit promising activity against enzymes involved in cancer progression and inflammation. For instance, studies have demonstrated that derivatives of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one can modulate the activity of kinases and transcription factors, thereby offering a therapeutic window for conditions such as oncology and autoimmune disorders.

The synthesis of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one involves multi-step organic transformations, highlighting its complexity as a synthetic target. Advanced methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct its core framework. These synthetic approaches not only showcase the ingenuity of modern organic chemistry but also underscore the compound's feasibility for large-scale production if required for industrial applications.

From a computational chemistry perspective, the electronic properties of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one have been extensively studied using density functional theory (DFT) and other quantum mechanical models. These calculations reveal insights into its reactivity, solubility, and interaction with biological targets. Such data is invaluable for guiding medicinal chemists in optimizing lead structures toward improved pharmacokinetic profiles. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity through favorable dipole interactions and halogen bonding effects.

The pharmacological evaluation of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one has yielded intriguing results in preclinical models. Initial assays suggest that this compound exhibits inhibitory activity against certain protein targets with high selectivity. This selectivity is crucial for minimizing side effects and improving patient compliance in therapeutic settings. Furthermore, its ability to permeate biological membranes due to its lipophilic nature makes it an attractive candidate for oral administration—a preferred route in drug delivery systems.

As research progresses, the potential applications of 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one are likely to expand beyond traditional pharmaceuticals. Its structural features make it amenable to use as an intermediate in agrochemical formulations or as a building block for materials with specialized properties. For instance, fluorinated aromatic compounds are increasingly being explored for their role in developing advanced polymers with enhanced thermal stability and chemical resistance.

The regulatory landscape surrounding such compounds also warrants consideration. While 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one does not fall under restricted categories such as hazardous or controlled substances, adherence to good manufacturing practices (GMP) is essential during its synthesis and handling. This ensures safety for researchers and environmental protection measures are maintained throughout its lifecycle.

In conclusion, 1-Bromo-1-(2-bromo-3-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1803797-40-1) exemplifies the intersection of innovative chemistry with therapeutic potential. Its complex structure, derived from carefully selected functional groups, positions it as a cornerstone for future drug discovery efforts. As scientific understanding evolves, so too will the applications and refinements of this remarkable compound within both academic research and industrial development.